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Compound of Interest

Compound Name: N,N,N'-Trimethylethylenediamine

Cat. No.: B049237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. N,N,N'-Trimethylethylenediamine is a hazardous chemical

and should only be handled by trained personnel with appropriate personal protective

equipment in a controlled laboratory setting.

Executive Summary
N,N,N'-Trimethylethylenediamine (CAS No. 142-25-6) is a flammable and corrosive aliphatic

amine. While widely used in chemical synthesis, publicly available quantitative toxicity data for

this specific compound is notably scarce. This guide synthesizes the available safety

information, primarily from Safety Data Sheets (SDS), and contextualizes it with the general

toxicological properties of aliphatic amines. Due to the lack of specific experimental data, this

document also provides detailed descriptions of the standard methodologies that would be

employed to assess the key toxicological endpoints for this substance.
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Property Value Reference

CAS Number 142-25-6 [1][2][3]

Molecular Formula C5H14N2 [1][2][3]

Molecular Weight 102.18 g/mol [1][2][3]

Appearance Colorless, clear liquid [1][4]

Boiling Point 116-118 °C [2]

Flash Point 14 °C (closed cup) [1]

Density 0.786 g/mL at 25 °C [5]

Toxicological Data
A comprehensive review of publicly accessible databases and literature reveals a significant

lack of quantitative toxicity data for N,N,N'-Trimethylethylenediamine. The majority of

available safety data sheets repeatedly state "no data available" for acute toxicity, skin/eye

irritation, sensitization, mutagenicity, and carcinogenicity endpoints.[1][6]

Acute Toxicity
No quantitative data for oral, dermal, or inhalation acute toxicity (e.g., LD50 or LC50 values) for

N,N,N'-Trimethylethylenediamine have been identified in the reviewed literature.[1][7]

Skin Corrosion/Irritation
N,N,N'-Trimethylethylenediamine is consistently classified as causing severe skin burns.[6]

This classification is based on the general properties of aliphatic amines, which are known to

be corrosive to skin tissue.[8] However, no specific in vivo or in vitro test results, such as Draize

test scores or reconstructed human epidermis test data, were found.

Serious Eye Damage/Eye Irritation
The compound is classified as causing serious eye damage.[6] This is a common characteristic

of corrosive aliphatic amines.[8] No specific ocular irritation study results are publicly available.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/msds/n-n-n-trimethylethylenediamine.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7288779.htm
https://www.chemwhat.com/nnn-trimethylethylenediamine-cas-142-25-6/
https://www.chemicalbook.com/msds/n-n-n-trimethylethylenediamine.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7288779.htm
https://www.chemwhat.com/nnn-trimethylethylenediamine-cas-142-25-6/
https://www.chemicalbook.com/msds/n-n-n-trimethylethylenediamine.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7288779.htm
https://www.chemwhat.com/nnn-trimethylethylenediamine-cas-142-25-6/
https://www.chemicalbook.com/msds/n-n-n-trimethylethylenediamine.htm
https://www.echemi.com/products/pid_Seven5682-nnn-trimethylethylenediamine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7288779.htm
https://www.chemicalbook.com/msds/n-n-n-trimethylethylenediamine.htm
https://www.scientificlabs.com/en/product/nitrogen-compounds/127124-5g
https://www.benchchem.com/product/b049237?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-n-n-trimethylethylenediamine.htm
https://www.echemi.com/sds/nnn-trimethylethylenediamine-pid_Seven5682.html
https://www.benchchem.com/product/b049237?utm_src=pdf-body
https://www.chemicalbook.com/msds/n-n-n-trimethylethylenediamine.htm
https://www.thegoodscentscompany.com/data/rw1262791.html
https://www.benchchem.com/product/b049237?utm_src=pdf-body
https://www.echemi.com/sds/nnn-trimethylethylenediamine-pid_Seven5682.html
https://cymitquimica.com/cas/142-25-6/
https://www.echemi.com/sds/nnn-trimethylethylenediamine-pid_Seven5682.html
https://cymitquimica.com/cas/142-25-6/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory or Skin Sensitization
There is no available data to classify the skin sensitization potential of N,N,N'-
Trimethylethylenediamine.[1]

Germ Cell Mutagenicity
No data is available regarding the mutagenic potential of N,N,N'-Trimethylethylenediamine
from standard assays such as the Ames test or in vitro/in vivo chromosomal aberration studies.

[1]

Carcinogenicity
There are no available carcinogenicity studies for N,N,N'-Trimethylethylenediamine.[1] The

International Agency for Research on Cancer (IARC) has not classified this substance.[1]

Reproductive Toxicity
No data is available on the reproductive toxicity of N,N,N'-Trimethylethylenediamine.[1]

Specific Target Organ Toxicity (STOT)
There is no data available for single or repeated exposure specific target organ toxicity.[1]

However, based on its corrosive nature, it is known to be destructive to the tissues of the

mucous membranes and upper respiratory tract upon exposure.[9]

Experimental Protocols
In the absence of specific study data for N,N,N'-Trimethylethylenediamine, this section

details the standard OECD (Organisation for Economic Co-operation and Development) test

guidelines that would be followed to determine its toxicological profile.

Acute Dermal Irritation/Corrosion (OECD 404)
This test is designed to assess the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.

Test System: Typically, a single albino rabbit is used for the initial test.
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Procedure: A 0.5 mL dose of the test substance is applied to a small patch of shaved skin

(approximately 6 cm²). The area is covered with a semi-occlusive dressing for a 4-hour

exposure period. An untreated area of skin serves as a control.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 60

minutes, and then at 24, 48, and 72 hours after patch removal. If effects persist, observations

can be extended up to 14 days.

Scoring: The severity of erythema and edema is scored on a scale of 0 (none) to 4 (severe).

A Primary Irritation Index is calculated. If a corrosive effect is observed (irreversible tissue

damage), the test is terminated immediately.

Confirmation: If no corrosive effect is seen in the initial animal, the test is confirmed using

two additional animals.

Preparation Application Observation & Scoring

Evaluation
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Workflow for OECD 404 Acute Dermal Irritation/Corrosion Test.

Acute Eye Irritation/Corrosion (OECD 405)
This test evaluates the potential of a substance to produce irritation or corrosion in the eye.

Test System: Albino rabbits are the preferred species. The test is typically initiated with a

single animal.
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Procedure: A single dose (0.1 mL for liquids) of the test substance is instilled into the

conjunctival sac of one eye. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for effects on the cornea (opacity), iris, and conjunctiva

(redness, swelling, discharge) at 1, 24, 48, and 72 hours after application. The observation

period can be extended to 21 days to assess reversibility.

Scoring: Lesions are scored according to a standardized system. If a corrosive effect is

noted, the study is terminated.

Confirmation: If the initial test does not show corrosion, the response is confirmed in up to

two additional animals.
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Workflow for OECD 405 Acute Eye Irritation/Corrosion Test.
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Skin Sensitization: Local Lymph Node Assay (LLNA)
(OECD 429)
The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.

Test System: Mice (typically CBA/J strain) are used.

Procedure: The test substance, in a suitable vehicle, is applied to the dorsal surface of each

ear of the mice for three consecutive days. A control group is treated with the vehicle alone.

Endpoint Measurement: On day 6, the animals are injected with 3H-methyl thymidine (or an

alternative label). The draining auricular lymph nodes are excised, and the proliferation of

lymphocytes is measured by scintillation counting.

Data Analysis: A Stimulation Index (SI) is calculated by dividing the mean proliferation in

each treated group by the mean proliferation in the control group. A substance is classified

as a sensitizer if the SI is 3 or greater.
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Workflow for OECD 429 Skin Sensitization (LLNA) Test.
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Signaling Pathways and Mechanisms of Toxicity
There is no specific information available in the public domain regarding the detailed molecular

mechanisms of toxicity or the signaling pathways affected by N,N,N'-
Trimethylethylenediamine. The primary mechanism of local toxicity (skin and eye damage) is

attributed to its corrosive nature, which is a characteristic of many aliphatic amines. This

corrosivity is due to their alkalinity, leading to saponification of fats and extraction of membrane

lipids, resulting in cell death and tissue damage. Systemic toxicity mechanisms for this specific

compound have not been elucidated.

Conclusion and Data Gaps
N,N,N'-Trimethylethylenediamine is a hazardous chemical, classified as highly flammable

and corrosive, causing severe skin burns and eye damage. This profile is consistent with the

general toxicological properties of other short-chain aliphatic amines. However, a significant

and critical data gap exists for nearly all quantitative toxicological endpoints. There is an urgent

need for empirical data from standardized tests to accurately characterize the risk associated

with this compound. Researchers and drug development professionals should exercise

extreme caution and assume a high degree of hazard in the absence of definitive data. Future

research should prioritize conducting studies according to OECD guidelines to fill these critical

data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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